Cas no 71942-38-6 (5,6-Benzocoumarin-3-carbonyl Chloride)

5,6-Benzocoumarin-3-carbonyl Chloride structure
71942-38-6 structure
Product Name:5,6-Benzocoumarin-3-carbonyl Chloride
CAS No:71942-38-6
MF:C14H7ClO3
MW:258.656583070755
CID:548665
PubChem ID:1989187
Update Time:2025-04-19

5,6-Benzocoumarin-3-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 3H-Naphtho[2,1-b]pyran-2-carbonylchloride, 3-oxo-
    • 3-OXO-3H-BENZO[F]CHROMENE-2-CARBONYL CHLORIDE
    • 3-oxobenzo[f]chromene-2-carbonyl chloride
    • 5,6-BENZOCOUMARIN-3-CARBONYL CHLORIDE
    • 4-oxo-3-one-phenanthrene-2-carbonyl chloride
    • FT-0758771
    • EN300-00874
    • DTXSID60365804
    • 5,6-BENZOCOUMARIN-3-CARBONYLCHLORIDE
    • AKOS000121768
    • 71942-38-6
    • 5,6-Benzocoumarin-3-carbonyl Chloride
    • Inchi： 1S/C14H7ClO3/c15-13(16)11-7-10-9-4-2-1-3-8(9)5-6-12(10)18-14(11)17/h1-7H
    • InChI Key： UZXZSPGHNLGPIC-UHFFFAOYSA-N
    • SMILES： ClC(C1C(=O)OC2C=CC3C=CC=CC=3C=2C=1)=O

Computed Properties

  • Exact Mass: 258.00800
  • Monoisotopic Mass: 258.0083718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Solubility: DMF: soluble
  • PSA: 47.28000
  • LogP: 3.32520

5,6-Benzocoumarin-3-carbonyl Chloride Security Information

  • Hazardous Material transportation number：UN 3261 8/PG 3
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26; S36/37/39; S45
  • FLUKA BRAND F CODES：8-10-21
  • Hazardous Material Identification： C
  • Risk Phrases：R34

5,6-Benzocoumarin-3-carbonyl Chloride Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-Benzocoumarin-3-carbonyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B206008-50mg
5,6-Benzocoumarin-3-carbonyl Chloride
 71942-38-6
50mg
 $ 50.00 2022-06-07
TRC
B206008-100mg
5,6-Benzocoumarin-3-carbonyl Chloride
 71942-38-6
100mg
 $ 65.00 2022-06-07
TRC
B206008-500mg
5,6-Benzocoumarin-3-carbonyl Chloride
 71942-38-6
500mg
 $ 115.00 2022-06-07

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